Cas no 1448140-29-1 ((2E)-N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-phenylprop-2-enamide)

• Product Name: (2E)-N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-phenylprop-2-enamide
• CAS No: 1448140-29-1
• MF: C₂₀H₁₉NO₃
• MW: 321.369765520096
• CID: 5824755
• PubChem ID: 71804238
• Update Time: 2025-06-09

(2E)-N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-phenylprop-2-enamide
• 1448140-29-1
• AKOS024556358
• F6416-5509
• N-(3-(benzofuran-2-yl)-3-hydroxypropyl)cinnamamide
• (E)-N-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]-3-phenylprop-2-enamide
• (2E)-N-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]-3-phenylprop-2-enamide

• Inchi： 1S/C20H19NO3/c22-17(19-14-16-8-4-5-9-18(16)24-19)12-13-21-20(23)11-10-15-6-2-1-3-7-15/h1-11,14,17,22H,12-13H2,(H,21,23)/b11-10+
• InChI Key： AXBMKVQDYAURKF-ZHACJKMWSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(CCNC(/C=C/C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 321.13649347g/mol
• Monoisotopic Mass: 321.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-phenylprop-2-enamide

Introduction to (2E)-N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-phenylprop-2-enamide (CAS No. 1448140-29-1)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule holding the potential to revolutionize therapeutic strategies. One such compound, (2E)-N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-phenylprop-2-enamide, identified by its CAS number 1448140-29-1, has garnered significant attention in recent years due to its unique structural properties and promising biological activities. This compound belongs to a class of molecules known for their versatile applications in medicinal chemistry, particularly in the design of novel drug candidates.

The molecular structure of (2E)-N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-phenylprop-2-enamide is characterized by a conjugated system consisting of an amide group, a benzofuran moiety, and a phenyl ring. This arrangement not only contributes to its distinct chemical properties but also enhances its potential for interaction with biological targets. The presence of the (2E)-configuration indicates a specific spatial arrangement of the double bond, which can influence the compound's reactivity and binding affinity.

In recent years, there has been a growing interest in exploring the pharmacological properties of benzofuran derivatives due to their demonstrated efficacy in various therapeutic contexts. The benzofuran scaffold is known for its ability to modulate multiple biological pathways, making it a valuable scaffold for drug discovery. Specifically, compounds containing this moiety have shown promise in the treatment of neurological disorders, inflammation, and cancer. The hydroxypropyl group in (2E)-N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-phenylprop-2-enamide further enhances its solubility and bioavailability, which are critical factors for drug development.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathogenesis. For instance, studies have suggested that benzofuran derivatives can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. The amide group in the molecule also provides a site for further functionalization, allowing researchers to tailor its properties for specific therapeutic applications.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of compounds like (2E)-N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-phenylprop-2-enamide. Molecular docking studies have revealed that this compound can bind effectively to target proteins with high affinity. These findings are supported by experimental data showing that analogs of this compound exhibit significant inhibitory effects on relevant enzymes and receptors. Such insights are crucial for optimizing drug candidates and improving their therapeutic efficacy.

The synthesis of (2E)-N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-phenylprop-2-enamide presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct this molecule with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in achieving the desired stereochemistry. These synthetic advances not only facilitate research but also pave the way for large-scale production if future clinical trials prove successful.

As research into (2E)-N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-phenylprop-2-enamide continues, it is expected that new therapeutic applications will be uncovered. The combination of computational modeling and experimental validation provides a robust framework for understanding its mechanism of action and potential benefits. Furthermore, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical applications.

In conclusion, (2E)-N-3-(1-benzofuran-2-yli)-l]-hydroxypropyl-l]-phenyIprop-l]-enamide (CAS No. 1448140-l29-l represents a promising candidate for further exploration in drug discovery. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics. As our understanding of its pharmacological properties grows, so too does its potential to contribute to advancements in medicine.